molecular formula C18H19N5O4 B2595460 2-(3-methoxyphenoxy)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide CAS No. 1004638-86-1

2-(3-methoxyphenoxy)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

Cat. No. B2595460
CAS RN: 1004638-86-1
M. Wt: 369.381
InChI Key: HVBYMWWWAUHCCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-methoxyphenoxy)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C18H19N5O4 and its molecular weight is 369.381. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study focusing on the design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives, which include compounds related to the one , demonstrated their potential as anticancer agents. Various aryloxy groups were attached to the pyrimidine ring, leading to the synthesis of compounds that were tested against 60 cancer cell lines. One particular compound showed significant cancer cell growth inhibition (approximately 20%) against eight cancer cell lines, suggesting a promising avenue for the development of new anticancer agents (Al-Sanea et al., 2020).

Herbicide Activity

Chloroacetamide derivatives, which share structural similarities with the compound , have been extensively used as selective pre-emergent or early post-emergent herbicides. These compounds are utilized to control annual grasses and broad-leaved weeds in a variety of crops. The study provides insights into the application of such chloroacetamide derivatives in agricultural practices, offering a perspective on their utility beyond pharmaceutical applications (Weisshaar & Böger, 1989).

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes were characterized by various spectroscopic techniques and demonstrated significant antioxidant activity in vitro. The study highlights the potential of such compounds in developing new materials with antioxidant properties, which could have applications in various fields including materials science and biochemistry (Chkirate et al., 2019).

properties

IUPAC Name

2-(3-methoxyphenoxy)-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N5O4/c1-11-8-16(24)21-18(19-11)23-15(7-12(2)22-23)20-17(25)10-27-14-6-4-5-13(9-14)26-3/h4-9H,10H2,1-3H3,(H,20,25)(H,19,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVBYMWWWAUHCCU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)COC3=CC=CC(=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.